Cas no 55842-03-0 (Acetamide, N-[[2-[(4-nitrophenyl)amino]-3-pyridinyl]sulfonyl]-)

• Product name: Acetamide, N-[[2-[(4-nitrophenyl)amino]-3-pyridinyl]sulfonyl]-
• CAS No: 55842-03-0
• MF: C₁₃H₁₂N₄O₅S
• MW: 336.323181152344
• CID: 350610
• PubChem ID: 12284189

Acetamide, N-[[2-[(4-nitrophenyl)amino]-3-pyridinyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[2-[(4-nitrophenyl)amino]-3-pyridinyl]sulfonyl]-
• N-[2-(4-nitroanilino)pyridin-3-yl]sulfonylacetamide
• 55842-03-0
• DTXSID20484308

• Inchi： InChI=1S/C13H12N4O5S/c1-9(18)16-23(21,22)12-3-2-8-14-13(12)15-10-4-6-11(7-5-10)17(19)20/h2-8H,1H3,(H,14,15)(H,16,18)
• InChI Key： LKWSOPAIJBGAHO-UHFFFAOYSA-N
• SMILES： [N+](C1C=CC(NC2C(S(NC(=O)C)(=O)=O)=CC=CN=2)=CC=1)([O-])=O

Computed Properties

• Exact Mass: 336.05296
• Monoisotopic Mass: 336.05284067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 131.3